Cas no 512171-81-2 (5-Fluoro-2-phenylpyridine)

• Product Name: 5-Fluoro-2-phenylpyridine
• CAS No: 512171-81-2
• MF: C₁₁H₈FN
• MW: 173.186326026917
• CID: 874958
• Update Time: 2026-04-29

5-Fluoro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-phenylpyridine
• 3-fluoro-6-phenylpyridine

Computed Properties

• Exact Mass: 173.06400

Experimental Properties

• PSA: 12.89000
• LogP: 2.88770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Fluoro-2-phenylpyridine

Comprehensive Overview of 5-Fluoro-2-phenylpyridine (CAS No. 512171-81-2): Properties, Applications, and Industry Insights

5-Fluoro-2-phenylpyridine (CAS No. 512171-81-2) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of pyridine, this compound features a fluoro substituent at the 5-position and a phenyl group at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₈FN, and precise molecular weight (173.19 g/mol) are critical for researchers optimizing drug candidates or functional materials.

The growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability, has positioned 5-Fluoro-2-phenylpyridine as a valuable building block. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with trends in targeted cancer therapies and infectious disease research. Users frequently search for terms like "fluoropyridine applications" or "CAS 512171-81-2 synthesis", reflecting its relevance in cutting-edge science.

From a synthetic chemistry perspective, the compound's electron-deficient pyridine ring facilitates nucleophilic substitution reactions, enabling modifications for diverse applications. Its lipophilicity (LogP ~2.5) and moderate solubility in organic solvents like DMSO (≥50 mg/mL) make it suitable for cross-coupling reactions, a topic often queried as "pyridine derivative reactivity". These properties are crucial for designing high-performance materials or catalysts in green chemistry initiatives.

Environmental and regulatory considerations are increasingly shaping compound usage. 5-Fluoro-2-phenylpyridine complies with REACH guidelines, and its stability under ambient conditions (storage recommendations: 2-8°C, inert atmosphere) ensures safe handling. Searches for "sustainable fluorochemicals" or "REACH-compliant intermediates" underscore industry priorities that this compound addresses effectively.

Analytical characterization of 512171-81-2 typically involves GC-MS (retention time ~8.2 min), HPLC (UV detection at 254 nm), and ¹⁹F NMR (δ -118 ppm vs CFCl₃). Such data is vital for quality control, as evidenced by frequent queries like "HPLC methods for fluoropyridines". The compound's crystalline form (melting point 92-94°C) further ensures reproducibility in industrial-scale production.

Emerging applications in OLED materials and liquid crystals have expanded the compound's utility beyond life sciences. Its conjugated π-system enables tunable photophysical properties, a hot topic in searches for "organic electronic materials". This dual applicability in biotechnology and material science makes 5-Fluoro-2-phenylpyridine a compelling case study in interdisciplinary innovation.

Market analysts project steady growth for fluoropyridine derivatives (CAGR ~6.8% through 2030), with 512171-81-2 benefiting from trends in personalized medicine and smart materials. Suppliers increasingly highlight batch-to-batch consistency and scalable synthesis routes—key factors for researchers comparing "reliable fluoropyridine suppliers" or "cost-effective heterocyclic compounds".

In conclusion, 5-Fluoro-2-phenylpyridine exemplifies how strategic fluorine incorporation enhances molecular functionality across industries. Its balanced physicochemical profile, regulatory compliance, and adaptability to emerging technologies solidify its status as a high-potential intermediate, answering contemporary needs in both academic and industrial R&D landscapes.